![molecular formula C24H25FN2 B3852000 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine](/img/structure/B3852000.png)
1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine
Overview
Description
1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine, also known as DFPP, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound belongs to the class of piperazine derivatives and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine is not fully understood. However, it is believed to act as a dopamine receptor antagonist and a serotonin receptor agonist. This compound has been found to have a high affinity for the 5-HT2A receptor and a moderate affinity for the D2 receptor. It has also been found to have some affinity for the 5-HT2C and 5-HT1A receptors.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to decrease dopamine release in the striatum and nucleus accumbens. It has also been found to increase serotonin release in the prefrontal cortex and other brain regions. This compound has been shown to have anxiolytic and antipsychotic effects in animal models.
Advantages and Limitations for Lab Experiments
1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has several advantages for use in lab experiments. It has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the effects of serotonin receptor agonists and antagonists. It also has a moderate affinity for the D2 receptor, which makes it a useful tool for studying the effects of dopamine receptor antagonists. However, this compound has some limitations for use in lab experiments. It has low solubility in water, which makes it difficult to administer to animals. It also has a short half-life, which makes it difficult to study the long-term effects of the compound.
Future Directions
There are several future directions for research on 1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine. One area of research is the development of new synthesis methods to improve the yield and purity of the product. Another area of research is the development of new analogs of this compound with improved solubility and longer half-life. This compound has also been suggested as a potential treatment for various psychiatric disorders, and further research is needed to explore its therapeutic potential. Finally, this compound could be used as a tool to study the effects of various drugs on the dopamine and serotonin systems.
Scientific Research Applications
1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine has been studied extensively for its potential use in scientific research. It has been found to have a range of applications in the fields of neuroscience, pharmacology, and toxicology. This compound has been used as a tool to study the effects of serotonin receptor agonists and antagonists on the central nervous system. It has also been used to study the effects of various drugs on the dopamine system.
properties
IUPAC Name |
1-(2,2-diphenylethyl)-4-(2-fluorophenyl)piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25FN2/c25-23-13-7-8-14-24(23)27-17-15-26(16-18-27)19-22(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-14,22H,15-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQYUGFBLWRFQTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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